3-(Cyclopropylmethoxy)-2-methylphenol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-2-methylphenol
• InChI: InChI=1S/C11H14O2/c1-8-10(12)3-2-4-11(8)13-7-9-5-6-9/h2-4,9,12H,5-7H2,1H3
• InChI Key: MZCFTKLTLXOQPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OCC2CC2)O

Description

3-(Cyclopropylmethoxy)-2-methylphenol is a phenolic derivative featuring a cyclopropylmethoxy group at the 3-position and a methyl group at the 2-position of the aromatic ring. For instance, cyclopropylmethoxy groups are frequently employed in drug design due to their metabolic stability and steric effects, as exemplified by the PDE4 inhibitor roflumilast (3-cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide) . Similarly, methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate, a related ester derivative, serves as a synthetic intermediate in PDE4 inhibitor development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethoxy)-2-methylphenol typically involves the O-alkylation of 2-methylphenol with cyclopropylmethanol. The reaction is usually carried out in the presence of a base such as potassium carbonate and a suitable solvent like dimethylformamide (DMF). The reaction conditions often require heating to facilitate the formation of the desired product.

Industrial Production Methods

For industrial-scale production, the synthesis may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems can help in maintaining the reaction conditions and scaling up the production efficiently.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethoxy)-2-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclopropylmethoxy-2-methylcyclohexanol.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration, respectively.

Major Products Formed

Oxidation: Formation of cyclopropylmethoxy-2-methylquinone.

Reduction: Formation of cyclopropylmethoxy-2-methylcyclohexanol.

Substitution: Formation of halogenated or nitrated derivatives of the original compound.

Scientific Research Applications

3-(Cyclopropylmethoxy)-2-methylphenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-2-methylphenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, influencing their activity. Additionally, the cyclopropylmethoxy group can enhance the compound’s lipophilicity, improving its ability to penetrate cell membranes and interact with intracellular targets.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Structure Highlights	Biological Activity (IC₅₀ or EC₅₀)	Key Applications/Findings	References
3-(Cyclopropylmethoxy)-2-methylphenol	3-Cyclopropylmethoxy, 2-methylphenol	Not reported	Hypothesized intermediate in drug synthesis	—
Roflumilast	3-Cyclopropylmethoxy, 4-difluoromethoxy, benzamide	PDE4 inhibition: 0.8 nM (human neutrophils)	COPD, asthma therapy
Methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate	Esterified phenol, cyclopropylmethoxy at 3-position	Not reported	Intermediate in PDE4 inhibitor synthesis; confirmed crystallography

Key Observations :

• The cyclopropylmethoxy group enhances metabolic stability and target affinity in roflumilast, contributing to its nanomolar potency .
• Steric effects from the cyclopropyl group may influence the spatial arrangement of substituents, as seen in the 60.3° dihedral angle between the benzene and cyclopropane rings in methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate .

Chlorinated and Methyl-Substituted Phenols

Table 2: Environmental and Physicochemical Comparisons

Compound Name	Substituents	Environmental Impact/Stability	Detection in Environmental Samples	References
4-Chloro-2-Methylphenol	4-Chloro, 2-methylphenol	High persistence; toxic to aquatic life	Detected in industrial waste sites
2,4-Dimethylphenol	2,4-Dimethylphenol	Moderate biodegradability	Exceeded HRLs in groundwater
3&4-Methylphenol	3- or 4-Methylphenol	Rapid volatilization in water	Detected in Phase II Line monitoring

Key Observations :

• Chlorination (as in 4-chloro-2-methylphenol) increases environmental persistence compared to methyl-substituted phenols .
• Methyl groups at ortho/para positions reduce solubility and enhance volatility, as observed in 2,4-dimethylphenol .

Benzofuran Derivatives with Cyclopropylmethoxy Groups

Key Observations :

• Microwave-assisted synthesis improves reaction efficiency for multi-substituted benzofurans, reducing time from hours to minutes .
• Lower yields in methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate synthesis (18%) highlight challenges in selective alkylation of dihydroxy precursors .